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Compound of Interest

Compound Name: ZL0590

Cat. No.: B10830134 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for ZL0590 is publicly available. This guide is

based on general safety protocols for handling novel research compounds. It is imperative to

treat ZL0590 as a potentially hazardous substance and to consult with your institution's

Environmental Health and Safety (EHS) department for specific disposal protocols.[1][2]

ZL0590 is identified as a potent and orally active BRD4 BD1-selective inhibitor, primarily used

in research on inflammatory diseases.[3][4][5] Due to the absence of a specific SDS, it is

crucial to handle this compound with the utmost care, assuming it to be hazardous.[1][2]

Immediate Safety and Handling Protocols
Prior to handling ZL0590, a thorough risk assessment should be conducted by qualified

personnel.[1] The following are general procedures for safely handling novel chemical

compounds:

Engineering Controls:

Always handle ZL0590 within a certified chemical fume hood to prevent inhalation of any

powders or vapors.[6]

For weighing, use a powder-coated balance enclosure to minimize the generation of

aerosols.[6]

Personal Protective Equipment (PPE):
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Hand Protection: Wear nitrile or neoprene gloves; double-gloving is recommended.[6]

Eye Protection: Use chemical safety goggles or a face shield to protect against splashes or

airborne particles.[6]

Body Protection: A fully fastened laboratory coat is mandatory to protect skin and clothing.[6]

Respiratory Protection: If handling outside of a fume hood is unavoidable, an N95 or higher-

rated respirator should be used.[6]

Emergency Procedures:

Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin area

with plenty of soap and water.[1][6] Seek medical advice if irritation occurs.[1]

Eye Contact: Cautiously rinse eyes with water for several minutes. If present, remove

contact lenses if it is easy to do so.[1]

Inhalation: Move the individual to fresh air. If they feel unwell, contact a poison center or a

doctor.[1]

Spills: Evacuate all non-essential personnel from the spill area and ensure adequate

ventilation.[1] Avoid generating dust. Carefully sweep or scoop the spilled solid material into

a labeled and sealed container for disposal.[1]

Quantitative Data for ZL0590
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Property Value Source

Molecular Formula C23H27F3N4O4S [4]

Molecular Weight 512.55 g/mol [4]

IC50 (BRD4 BD1) 90 nM [3]

IC50 (CIG5 in hSAECs) 220 nM [3]

IC50 (IL-6 in hSAECs) 370 nM [3]

Storage (Solid)

-20°C for the long term

(months to years) or 0-4°C for

the short term (days to weeks).

Keep dry and dark.

[4]

Storage (Solution)
-80°C for up to 6 months;

-20°C for up to 1 month.
[3]

Experimental Protocols
Weighing and Solution Preparation:

Don all required PPE before entering the designated handling area.[6]

Ensure the chemical fume hood or balance enclosure is functioning correctly.[6]

Perform all weighing operations within a certified chemical fume hood or a powder-coated

balance enclosure.[6]

Use appropriate weighing paper or a tared container and handle the compound with a

dedicated spatula.[6]

Close the primary container immediately after dispensing.[6]

To solubilize, slowly add the solvent to the weighed compound to avoid splashing.[6]

If necessary, use a vortex mixer or sonicator to aid dissolution, ensuring the container is

securely capped.[6]
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Clearly label the resulting solution with the compound ID, concentration, solvent, and date.[6]

Proper Disposal Procedures for ZL0590
All waste containing ZL0590 must be treated as hazardous chemical waste.[1]

Step 1: Waste Segregation

Do not mix ZL0590 waste with other waste streams unless explicitly permitted by your

institution's EHS guidelines.

Segregate solid and liquid waste into separate, compatible containers.[1]

Step 2: Waste Collection

Solid Waste: Collect all solid waste, including unused compound, contaminated gloves, and

paper towels, in a clearly labeled, sealed container.[1][6]

Liquid Waste: Collect any solutions containing ZL0590 in a labeled, sealed, and appropriate

chemical waste container.[1][6] Do not dispose of ZL0590 solutions down the drain.[1]

Step 3: Container Labeling

All waste containers must be clearly labeled with the words "Hazardous Waste" and the full

chemical name: (R)-1-(4-((2-(morpholinomethyl)pyrrolidin-1-yl)sulfonyl)phenyl)-3-(4-

(trifluoromethyl)phenyl)urea.[4][7] Chemical abbreviations are not acceptable.[7]

Step 4: Storage of Waste

Store waste containers in a designated and secure satellite accumulation area.

Ensure waste containers are kept closed except when adding waste.[7]

Step 5: Disposal

All waste must be disposed of through your institution's hazardous waste management

program.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/pdf/A_Guide_to_the_Safe_Handling_and_Management_of_Novel_Research_Compounds.pdf
https://www.benchchem.com/product/b10830134?utm_src=pdf-body
https://www.benchchem.com/product/b10830134?utm_src=pdf-body
https://www.benchchem.com/pdf/Technical_Support_Center_Safe_Handling_and_Disposal_of_Novel_Chemical_Compounds.pdf
https://www.benchchem.com/product/b10830134?utm_src=pdf-body
https://www.benchchem.com/pdf/Technical_Support_Center_Safe_Handling_and_Disposal_of_Novel_Chemical_Compounds.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Safe_Handling_and_Disposal_of_Novel_Chemical_Compounds.pdf
https://www.benchchem.com/pdf/A_Guide_to_the_Safe_Handling_and_Management_of_Novel_Research_Compounds.pdf
https://www.benchchem.com/product/b10830134?utm_src=pdf-body
https://www.benchchem.com/pdf/Technical_Support_Center_Safe_Handling_and_Disposal_of_Novel_Chemical_Compounds.pdf
https://www.benchchem.com/pdf/A_Guide_to_the_Safe_Handling_and_Management_of_Novel_Research_Compounds.pdf
https://www.benchchem.com/product/b10830134?utm_src=pdf-body
https://www.benchchem.com/pdf/Technical_Support_Center_Safe_Handling_and_Disposal_of_Novel_Chemical_Compounds.pdf
https://www.medkoo.com/products/49371
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Safe_Handling_and_Disposal_of_Novel_Chemical_Compounds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact your EHS department to schedule a pickup for the hazardous waste.[8]
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Workflow for handling and disposing of novel compounds.
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Logical flow for the proper disposal of chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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